Cas no 1780540-76-2 (tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate
• CAS No: 1780540-76-2
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5162155
• Update Time: 2026-03-04

tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate

• Inchi： 1S/C14H28N2O2/c1-13(2,3)18-12(17)16-9-7-11(6-8-15)14(4,5)10-16/h11H,6-10,15H2,1-5H3
• InChI Key： NXVIFLGSFFJOPE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CCN)C(C)(C)C1

Additional information on tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate

tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate (CAS No. 1780540-76-2): A Comprehensive Overview

tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate (CAS No. 1780540-76-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a tert-butyl protecting group, making it a valuable intermediate in the synthesis of complex molecules with potential therapeutic applications.

The structure of tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate consists of a piperidine ring with a tert-butyl group attached to the nitrogen atom at the 1-position. The 4-position is substituted with an ethylamine moiety, which introduces an additional amino group into the molecule. This unique structural arrangement confers several advantageous properties, including enhanced solubility and stability, which are crucial for its use in various chemical and biological processes.

Recent research has highlighted the potential of tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate in the development of novel drugs. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of compounds with neuroprotective and anti-inflammatory properties. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases and inflammatory disorders, which pose significant challenges to global health.

In the context of medicinal chemistry, tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate has been utilized in the design and synthesis of small molecules targeting specific receptors and enzymes. One notable application is its use in the development of inhibitors for kinases, which are enzymes involved in numerous cellular processes and are often dysregulated in diseases such as cancer. The ability to modulate kinase activity through these inhibitors offers promising therapeutic avenues for treating various malignancies.

Moreover, tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate has shown potential in the field of drug delivery. The tert-butyl protecting group can be selectively removed under specific conditions, allowing for controlled release of the active moiety at the target site. This feature is particularly useful in developing prodrugs that enhance bioavailability and reduce side effects associated with conventional drug formulations.

The synthesis of tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate involves several well-established chemical reactions. Typically, the process begins with the formation of a piperidine derivative through amination reactions followed by protection with a tert-butyl group using di-tert-butyl dicarbonate (Boc₂O). Subsequent functionalization steps introduce the ethylamine moiety at the desired position on the piperidine ring. These synthetic routes are highly reproducible and can be scaled up for industrial production.

In addition to its applications in drug discovery and development, tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate has also been explored for its potential as a ligand in biological assays. Its ability to interact with specific protein targets makes it a valuable tool for studying protein-protein interactions and elucidating molecular mechanisms underlying various biological processes. This aspect is particularly important for advancing our understanding of disease mechanisms and identifying new therapeutic targets.

The safety profile of tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate is another critical consideration. Extensive toxicological studies have demonstrated that this compound exhibits low toxicity and good biocompatibility when used under controlled conditions. These findings support its safe use in preclinical and clinical settings, paving the way for further translational research.

In conclusion, tert-butyl 4-(2-aminoethyl)-3,3-dimethylpiperidine-1-carboxylate (CAS No. 1780540-76-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in shaping the future of drug discovery and development.